N-(2,3-dihydroxypropyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,3-dihydroxypropyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H22N4O6/c1-17-13-10(14(23)18(2)15(17)24)6-11(19(13)4-5-25-3)12(22)16-7-9(21)8-20/h6,9,20-21H,4-5,7-8H2,1-3H3,(H,16,22)
• InChI Key: PHYGZNQTNQYIRJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CCOC)C(=O)NCC(CO)O)C(=O)N(C1=O)C
• Molecular Formula: C15H22N4O6
• Molecular Weight: 354.36 g/mol
• CAS No.: 1021133-65-2

Description

N-(2,3-dihydroxypropyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C15H22N4O6 and its molecular weight is 354.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Pyrrolo[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their biological activities, including anti-inflammatory, analgesic, and antiviral properties. For instance, novel heterocyclic compounds derived from pyrrolo[2,3-d]pyrimidine precursors exhibited significant COX-2 inhibition, analgesic, and anti-inflammatory activities, comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020). Another study focused on the synthesis of non-nucleoside analogs of toyocamycin, showing specific structural requirements for antiviral activity against human cytomegalovirus (HCMV), highlighting the importance of amino and thioamide groups in the pyrrolo[2,3-d]pyrimidine core (Renau et al., 1996).

Antimicrobial Applications

The antimicrobial potential of pyrrolo[2,3-d]pyrimidine derivatives was also explored, with some compounds showing good antibacterial and antifungal activities, potentially comparable to existing antibiotics like streptomycin and fusidic acid (Hossan et al., 2012). This suggests that derivatives of N-(2,3-dihydroxypropyl)-7-(2-methoxyethyl)-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide might have applications in developing new antimicrobial agents.

Antioxidant Properties

Research into the antioxidant properties of related compounds, such as various pyridinols, demonstrates the potential for pyrrolo[2,3-d]pyrimidine derivatives to act as effective chain-breaking antioxidants. This could indicate a research avenue for the compound in the context of oxidative stress and related diseases (Wijtmans et al., 2004).